Cas no 932841-17-3 (2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid
• CAS No: 932841-17-3
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• MDL: MFCD03420006
• CID: 3111283
• PubChem ID: 25218870
• Update Time: 2025-10-23

2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid
• 2-(4-BUTYLPHENYL)-6-METHYLQUINOLINE-4-CARBOXYLICACID
• ALBB-000477
• MFCD03420006
• BBL037437
• SB72260
• H20872
• STK502258
• VS-14152
• AKOS005170902
• 932841-17-3

• MDL： MFCD03420006
• Inchi： 1S/C21H21NO2/c1-3-4-5-15-7-9-16(10-8-15)20-13-18(21(23)24)17-12-14(2)6-11-19(17)22-20/h6-13H,3-5H2,1-2H3,(H,23,24)
• InChI Key： OBBSXNIQMWIQIP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(=CC=2)CCCC)=NC2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 319.157228913Da
• Monoisotopic Mass: 319.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 501.9±50.0 °C at 760 mmHg
• Flash Point: 257.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 932841-17-3)

2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 932841-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique molecular structure combining a butylphenyl group and a methylquinoline core with a carboxylic acid functionality, making it particularly valuable for various applications. Researchers are increasingly interested in this compound due to its potential in drug development, particularly as a building block for small molecule therapeutics targeting inflammatory pathways.

The compound's molecular formula is C₂₁H₂₁NO₂, with a molecular weight of 319.40 g/mol. Its structural features include a quinoline scaffold, which is known for its diverse biological activities, and a butylphenyl substituent that enhances lipophilicity. The presence of the carboxylic acid group at the 4-position allows for further derivatization, making 932841-17-3 a versatile intermediate in medicinal chemistry. Recent studies have explored its potential as a precursor for kinase inhibitors, a hot topic in cancer research, as evidenced by growing searches for "quinoline-based kinase inhibitors" in scientific databases.

In pharmaceutical applications, 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid has shown promise in early-stage drug discovery. The compound's structural similarity to known anti-inflammatory agents has led to investigations into its potential for treating chronic inflammatory conditions. This aligns with current healthcare trends focusing on targeted therapies for autoimmune diseases. Analytical techniques such as HPLC and mass spectrometry are typically employed to characterize this compound, with purity levels often exceeding 98% for research-grade material.

The synthesis of CAS 932841-17-3 typically involves multi-step organic reactions, starting from commercially available quinoline precursors. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for such compounds, addressing the growing demand for environmentally friendly pharmaceutical production. The compound's stability under standard laboratory conditions (room temperature, protected from light) makes it suitable for long-term storage, an important consideration for research institutions and pharmaceutical companies.

From a commercial perspective, 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Market analysis reveals increasing demand for such fine chemicals, particularly in regions with strong drug discovery pipelines like North America and Europe. The compound's price varies depending on purity and quantity, with research-scale quantities typically ranging from $100 to $500 per gram. Current Good Manufacturing Practice (cGMP) versions are available for preclinical development purposes.

In materials science, this quinoline derivative has shown potential applications in organic electronics. Its conjugated system and functional groups make it interesting for developing organic semiconductors, a rapidly growing field driven by demand for flexible electronics. Researchers are investigating its photophysical properties, particularly its absorption and emission characteristics, which could be valuable for optoelectronic devices. This application aligns with trending searches for "organic electronic materials" and "molecular semiconductors" in scientific literature.

Quality control for 932841-17-3 involves rigorous analytical testing, including NMR spectroscopy, elemental analysis, and chromatographic purity assessment. These quality measures ensure the compound meets the stringent requirements of pharmaceutical research. Storage recommendations typically suggest keeping the material in a cool, dry place, preferably under inert atmosphere for long-term preservation. The compound's solubility profile (soluble in DMSO, DMF; slightly soluble in methanol) makes it compatible with standard biological assay conditions.

Recent patent literature reveals growing interest in 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid derivatives, particularly in areas of drug discovery and material science. Several patent applications have disclosed novel synthetic methods and applications for related compounds, indicating the commercial potential of this chemical scaffold. This intellectual property activity reflects the compound's relevance to current research trends, including the development of targeted cancer therapies and advanced functional materials.

From a regulatory perspective, CAS 932841-17-3 is not currently listed on any major controlled substance inventories, making it accessible for legitimate research purposes. However, researchers should always consult local regulations when working with new chemical entities. The compound's safety data indicates standard laboratory precautions should be followed, including the use of personal protective equipment and proper ventilation, as with most organic compounds.

Future research directions for 2-(4-Butylphenyl)-6-methylquinoline-4-carboxylic acid may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or as a ligand for metal-organic frameworks (MOFs). The growing interest in multi-target drug design and hybrid materials suggests this compound could play a role in these cutting-edge research areas. As scientific understanding of quinoline pharmacology advances, new applications for this specific derivative are likely to emerge.

For researchers sourcing 932841-17-3, it's important to verify suppliers' credentials and request comprehensive analytical data. Many reputable chemical suppliers now provide detailed characterization reports, including HPLC chromatograms and spectroscopic data, to ensure product quality. The compound's availability from multiple suppliers has increased in recent years, reflecting its growing importance in chemical research and development.